Cas no 852450-40-9 (N-(4-fluorophenyl)-2-1-(4-fluorophenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylacetamide)
N-(4-fluorophenyl)-2-1-(4-fluorophenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylacetamide Chemical and Physical Properties
Names and Identifiers
-
- N-(4-fluorophenyl)-2-1-(4-fluorophenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylacetamide
- N-(4-fluorophenyl)-2-(1-(4-fluorophenyl)-4-oxo-1,4-dihydro-5H-pyrazolo[3,4-d]pyrimidin-5-yl)acetamide
- 5H-Pyrazolo[3,4-d]pyrimidine-5-acetamide, N,1-bis(4-fluorophenyl)-1,4-dihydro-4-oxo-
-
- Inchi: 1S/C19H13F2N5O2/c20-12-1-5-14(6-2-12)24-17(27)10-25-11-22-18-16(19(25)28)9-23-26(18)15-7-3-13(21)4-8-15/h1-9,11H,10H2,(H,24,27)
- InChI Key: UJYXNSMWULIYOD-UHFFFAOYSA-N
- SMILES: C1N(CC(NC2=CC=C(F)C=C2)=O)C(=O)C2C=NN(C3=CC=C(F)C=C3)C=2N=1
Experimental Properties
- Density: 1.46±0.1 g/cm3(Predicted)
- pka: 12.41±0.70(Predicted)
N-(4-fluorophenyl)-2-1-(4-fluorophenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylacetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0679-0375-2μmol |
N-(4-fluorophenyl)-2-[1-(4-fluorophenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl]acetamide |
852450-40-9 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0679-0375-5μmol |
N-(4-fluorophenyl)-2-[1-(4-fluorophenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl]acetamide |
852450-40-9 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0679-0375-10μmol |
N-(4-fluorophenyl)-2-[1-(4-fluorophenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl]acetamide |
852450-40-9 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0679-0375-20μmol |
N-(4-fluorophenyl)-2-[1-(4-fluorophenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl]acetamide |
852450-40-9 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F0679-0375-1mg |
N-(4-fluorophenyl)-2-[1-(4-fluorophenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl]acetamide |
852450-40-9 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F0679-0375-2mg |
N-(4-fluorophenyl)-2-[1-(4-fluorophenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl]acetamide |
852450-40-9 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F0679-0375-3mg |
N-(4-fluorophenyl)-2-[1-(4-fluorophenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl]acetamide |
852450-40-9 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0679-0375-4mg |
N-(4-fluorophenyl)-2-[1-(4-fluorophenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl]acetamide |
852450-40-9 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F0679-0375-5mg |
N-(4-fluorophenyl)-2-[1-(4-fluorophenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl]acetamide |
852450-40-9 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0679-0375-10mg |
N-(4-fluorophenyl)-2-[1-(4-fluorophenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl]acetamide |
852450-40-9 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
N-(4-fluorophenyl)-2-1-(4-fluorophenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylacetamide Related Literature
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
Additional information on N-(4-fluorophenyl)-2-1-(4-fluorophenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylacetamide
Research Briefing on N-(4-fluorophenyl)-2-1-(4-fluorophenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-ylacetamide (CAS: 852450-40-9)
In recent years, the compound N-(4-fluorophenyl)-2-1-(4-fluorophenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-ylacetamide (CAS: 852450-40-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its pyrazolo[3,4-d]pyrimidine core and fluorophenyl substituents, has shown promising potential as a scaffold for drug development, particularly in the areas of oncology and inflammation. The unique structural features of this compound, including its ability to modulate key enzymatic pathways, make it a subject of ongoing investigation.
Recent studies have focused on elucidating the molecular mechanisms underlying the biological activity of 852450-40-9. One notable area of research involves its interaction with protein kinases, which play critical roles in cell signaling and disease progression. Preliminary data suggest that this compound exhibits selective inhibition against certain kinase targets, offering a potential avenue for the development of targeted therapies. Additionally, its pharmacokinetic properties, such as solubility and metabolic stability, have been evaluated to assess its suitability as a drug candidate.
The synthesis and optimization of 852450-40-9 have also been explored in recent literature. Researchers have reported novel synthetic routes that improve yield and purity, addressing some of the challenges associated with its complex structure. Furthermore, structure-activity relationship (SAR) studies have identified key modifications that enhance its biological efficacy while minimizing off-target effects. These advancements are critical for the progression of this compound from the laboratory to clinical trials.
In the context of therapeutic applications, 852450-40-9 has demonstrated efficacy in preclinical models of cancer and inflammatory diseases. For instance, studies in xenograft models have shown that this compound can inhibit tumor growth by disrupting specific signaling pathways. Similarly, in models of chronic inflammation, it has exhibited anti-inflammatory effects by modulating cytokine production. These findings underscore its potential as a multifunctional therapeutic agent, though further validation in human studies is required.
Despite these promising developments, challenges remain in the development of 852450-40-9 as a viable drug. Issues such as bioavailability, toxicity, and resistance mechanisms need to be addressed through comprehensive preclinical and clinical studies. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and translate the potential of this compound into clinical benefits.
In conclusion, N-(4-fluorophenyl)-2-1-(4-fluorophenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-ylacetamide (CAS: 852450-40-9) represents a compelling area of research in chemical biology and drug discovery. Its unique structural and functional properties, combined with recent advancements in synthesis and biological evaluation, position it as a promising candidate for further development. Continued research efforts will be crucial to fully realize its therapeutic potential and address the remaining challenges in its path to clinical application.
852450-40-9 (N-(4-fluorophenyl)-2-1-(4-fluorophenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylacetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)